1,3-Dihydro-isoindole-2,5-dicarboxylic acid 2-benzyl ester 5-methyl ester

• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol
• IUPAC Name: 2-O-benzyl 5-O-methyl 1,3-dihydroisoindole-2,5-dicarboxylate
• InChI: InChI=1S/C18H17NO4/c1-22-17(20)14-7-8-15-10-19(11-16(15)9-14)18(21)23-12-13-5-3-2-4-6-13/h2-9H,10-12H2,1H3
• InChI Key: IERUTHJTNGGJAJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(CN(C2)C(=O)OCC3=CC=CC=C3)C=C1

Description

1,3-Dihydro-isoindole-2,5-dicarboxylic acid 2-benzyl ester 5-methyl ester is a useful research compound. Its molecular formula is C18H17NO4 and its molecular weight is 311.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Benzyl-2,3-dihydro-1H-isoindole-5-carboxylic acid methyl ester (3.9 g) and NaHCO3 (12.3 g) are suspended in CH2Cl2 (50 mL) and the mixture is treated with benzylchloroformate (Z—Cl) (10.8 mL). The mixture is warmed to 30° C. and after 10 min the reaction mixture is added to a mixture of water (150 mL) with NaHCO3 (12.3 g), the organic phase is separated, dried and evaporated. To the residue are added MeOH and the crystalline solid is collected and dried. 3.79 g of the title compound are obtained with MP 59-65° C.